Cas no 1594724-18-1 (2,4-dibromo-5-(chlorosulfonyl)benzoyl chloride)

• Product Name: 2,4-dibromo-5-(chlorosulfonyl)benzoyl chloride
• CAS No: 1594724-18-1
• MF: C₇H₂Br₂Cl₂O₃S
• MW: 396.867977619171
• MDL: MFCD31420893
• CID: 5245581
• PubChem ID: 116739966
• Update Time: 2026-03-08

2,4-dibromo-5-(chlorosulfonyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2,4-dibromo-5-(chlorosulfonyl)-
• 2,4-dibromo-5-(chlorosulfonyl)benzoyl chloride

• MDL： MFCD31420893
• Inchi： 1S/C7H2Br2Cl2O3S/c8-4-2-5(9)6(15(11,13)14)1-3(4)7(10)12/h1-2H
• InChI Key： NGKQGSVGBIEFFG-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(S(Cl)(=O)=O)=C(Br)C=C1Br

Additional information on 2,4-dibromo-5-(chlorosulfonyl)benzoyl chloride

Professional Introduction to Compound with CAS No. 1594724-18-1 and Product Name: 2,4-dibromo-5-(chlorosulfonyl)benzoyl chloride

The compound identified by the CAS number 1594724-18-1 and the product name 2,4-dibromo-5-(chlorosulfonyl)benzoyl chloride represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of both bromine and chlorosulfonyl substituents on a benzoyl chloride backbone imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the field of medicinal chemistry has seen a surge in the development of novel heterocyclic compounds, many of which incorporate halogenated aromatic systems to enhance binding affinity and metabolic stability. The structural motif of 2,4-dibromo-5-(chlorosulfonyl)benzoyl chloride aligns well with this trend, as brominated and sulfonylated aromatic compounds are frequently employed in drug discovery programs. For instance, studies have demonstrated that such derivatives can serve as effective intermediates in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

The reactivity of 2,4-dibromo-5-(chlorosulfonyl)benzoyl chloride is primarily governed by its chlorosulfonyl group, which is known for its strong electrophilic nature. This feature allows the compound to participate in nucleophilic substitution reactions, enabling the introduction of diverse functional groups onto the aromatic ring. Researchers have leveraged this property to develop novel scaffolds for small-molecule drugs. For example, recent publications highlight the use of this compound in constructing benzimidazole derivatives, which have shown promise as antiviral agents. The bromine atoms further enhance the utility of this intermediate by providing sites for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many bioactive molecules.

The synthesis of 2,4-dibromo-5-(chlorosulfonyl)benzoyl chloride typically involves a multi-step process that begins with the bromination of a suitable precursor followed by chlorosulfonation. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation and selective halogenation have been instrumental in achieving high regioselectivity, minimizing unwanted side reactions.

One notable application of this compound is in the development of protease inhibitors. Proteases play a crucial role in various biological pathways, and their inhibition is often therapeutic. The benzoyl chloride moiety can be used to form amide bonds with peptide or non-peptide substrates, leading to potent inhibitors. For instance, modifications of 2,4-dibromo-5-(chlorosulfonyl)benzoyl chloride have yielded derivatives that exhibit inhibitory activity against matrix metalloproteinases (MMPs), which are implicated in conditions like cancer metastasis and rheumatoid arthritis. The structural features of these derivatives have been fine-tuned through computational modeling and experimental screening to improve both potency and selectivity.

The role of computational chemistry has become increasingly prominent in the design and optimization of molecules like 2,4-dibromo-5-(chlorosulfonyl)benzoyl chloride. Molecular docking studies have been particularly useful in predicting binding interactions with biological targets. By simulating these interactions computationally, researchers can identify key pharmacophores within the compound that contribute to its biological activity. This approach has accelerated the discovery process by allowing rapid screening of thousands of potential derivatives before synthesizing them in the lab.

In conclusion, 2,4-dibromo-5-(chlorosulfonyl)benzoyl chloride (CAS No. 1594724-18-1) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic transformations, making it a valuable tool for developing novel therapeutic agents. As our understanding of biological pathways continues to expand, compounds like this are likely to play an even greater role in addressing unmet medical needs.